1-(ethenesulfonyl)-4-nitro-2-(trifluoromethyl)benzene
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(ethenesulfonyl)-4-nitro-2-(trifluoromethyl)benzene involves the reaction of 4-nitro-2-(trifluoromethyl)benzoic acid with ethenesulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": ["4-nitro-2-(trifluoromethyl)benzoic acid", "ethenesulfonyl chloride", "base (e.g. triethylamine)"], "Reaction": ["1. Dissolve 4-nitro-2-(trifluoromethyl)benzoic acid in a suitable solvent (e.g. dichloromethane).", "2. Add a base (e.g. triethylamine) to the solution and stir for a few minutes.", "3. Slowly add ethenesulfonyl chloride to the reaction mixture while stirring continuously.", "4. Continue stirring the reaction mixture for several hours at room temperature or under reflux.", "5. After completion of the reaction, quench the mixture with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain the crude product.", "7. Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the desired product as a yellow solid."] } | |
CAS RN |
1178346-05-8 |
Product Name |
1-(ethenesulfonyl)-4-nitro-2-(trifluoromethyl)benzene |
Molecular Formula |
C9H6F3NO4S |
Molecular Weight |
281.2 |
Purity |
95 |
Origin of Product |
United States |
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